Cas no 2171994-57-1 (4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole)

• Product Name: 4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole
• CAS No: 2171994-57-1
• MF: C₁₀H₁₇BrN₂O
• MW: 261.158781766891
• CID: 5859278
• PubChem ID: 165798414
• Update Time: 2025-05-24

4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole
• EN300-1615411
• 2171994-57-1

• Inchi： 1S/C10H17BrN2O/c1-5-14-10(2,3)6-9-8(11)7-12-13(9)4/h7H,5-6H2,1-4H3
• InChI Key： NBZAMVGNQYKIRI-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1CC(C)(C)OCC

Computed Properties

• Exact Mass: 260.05243g/mol
• Monoisotopic Mass: 260.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole

Recent Advances in the Study of 4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole (CAS: 2171994-57-1)

The compound 4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole (CAS: 2171994-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative is being investigated for its potential applications in drug discovery and development, particularly due to its unique structural features and pharmacological properties. Recent studies have focused on its synthesis, characterization, and biological evaluation, aiming to explore its therapeutic potential in various disease models.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have reported efficient synthetic routes to produce 4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole with high yield and purity. These methods often involve multi-step reactions, including bromination and alkylation, to achieve the desired substitution pattern on the pyrazole ring. The compound's stability under various conditions has also been a subject of investigation, providing insights into its handling and storage requirements.

In terms of biological activity, preliminary studies suggest that 4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole may exhibit moderate inhibitory effects on certain enzymatic targets. For instance, it has been tested against a panel of kinases and proteases, showing selective inhibition in some cases. These findings have sparked interest in further optimizing the compound's structure to enhance its potency and selectivity. Computational modeling and structure-activity relationship (SAR) studies are currently underway to guide these optimization efforts.

Another promising avenue of research involves the use of 4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole as a precursor in the development of novel therapeutic agents. Its bromine substituent makes it a versatile intermediate for cross-coupling reactions, enabling the introduction of diverse functional groups. Recent publications have highlighted its utility in Suzuki-Miyaura and Buchwald-Hartwig couplings, leading to the creation of libraries of compounds for high-throughput screening.

Despite these advances, challenges remain in fully understanding the compound's pharmacological profile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Additionally, the scalability of its synthesis and the cost-effectiveness of production are important considerations for its potential commercialization.

In conclusion, 4-bromo-5-(2-ethoxy-2-methylpropyl)-1-methyl-1H-pyrazole (CAS: 2171994-57-1) represents a valuable scaffold in medicinal chemistry with promising applications in drug discovery. Ongoing research aims to elucidate its mechanism of action, optimize its biological activity, and explore its therapeutic potential in various disease contexts. The compound's versatility and unique properties make it a subject of continued interest in the chemical biology and pharmaceutical communities.